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Compound of Interest

Compound Name: Ketohakonanol

Cat. No.: B13830056 Get Quote

This technical guide serves to consolidate the currently available information on the compound

Ketohakonanol. Despite a comprehensive search of scientific literature and chemical

databases, detailed information regarding the specific discovery, origin, and experimental

protocols for Ketohakonanol remains largely proprietary and is not extensively documented in

publicly accessible research papers or patents. The information presented herein is compiled

from publicly available data, primarily from commercial suppliers of the compound.

Introduction to Ketohakonanol
Ketohakonanol is identified as a synthetic biochemical compound.[1] Its primary application

appears to be in the field of metabolic research.[1] The compound is described as being

derived from engineered microbial fermentation processes.[1]

Chemical and Physical Properties:

Property Value Source

CAS Number 18004-20-1 [1]

Molecular Formula C₂₉H₄₈O₂ [1]

Molecular Weight 428.70 g/mol [1]

Postulated Origin and Synthesis

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b13830056?utm_src=pdf-interest
https://www.benchchem.com/product/b13830056?utm_src=pdf-body
https://www.benchchem.com/product/b13830056?utm_src=pdf-body
https://www.benchchem.com/product/b13830056?utm_src=pdf-body
https://www.benchchem.com/product/b13830056?utm_src=pdf-body
https://www.chemfaces.com/natural/Ketohakonanol-CFN89135.html
https://www.chemfaces.com/natural/Ketohakonanol-CFN89135.html
https://www.chemfaces.com/natural/Ketohakonanol-CFN89135.html
https://www.chemfaces.com/natural/Ketohakonanol-CFN89135.html
https://www.chemfaces.com/natural/Ketohakonanol-CFN89135.html
https://www.chemfaces.com/natural/Ketohakonanol-CFN89135.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13830056?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Information from a commercial supplier indicates that Ketohakonanol is produced via

"engineered microbial fermentation processes."[1] This suggests the involvement of a

genetically modified microorganism, likely a bacterium or yeast, designed to produce this

specific compound. However, details regarding the specific microbial strain, the genetic

modifications introduced, the fermentation conditions (e.g., media composition, temperature,

pH), and the subsequent purification methods are not publicly available.

A general workflow for such a process can be conceptualized as follows:
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Caption: Generalized workflow for producing a compound via engineered microbial

fermentation.

Mechanism of Action and Biological Activity
Ketohakonanol is reported to function by modulating specific metabolic pathways.[1] It is

described as a ligand for enzyme targets that are involved in fatty acid oxidation.[1] By binding

to these enzymes, it is thought to alter the biochemical flux within cells, thereby influencing

cellular metabolism.[1] This mode of action suggests its potential use as a tool compound in

research focused on metabolic disorders such as obesity and diabetes.[1]

A simplified representation of its proposed mechanism is as follows:
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Caption: Postulated mechanism of action for Ketohakonanol.

Experimental Protocols
Detailed experimental protocols for the synthesis, isolation, or biological assays of

Ketohakonanol are not available in the public scientific literature. For researchers acquiring

this compound, standard laboratory procedures for handling and dissolving synthetic

biochemicals would apply. Solubility information from a supplier suggests using solvents such

as chloroform, dichloromethane, ethyl acetate, DMSO, or acetone.

Quantitative Data
Quantitative data regarding the bioactivity of Ketohakonanol, such as IC₅₀ or EC₅₀ values

against specific enzyme targets, are not publicly documented. The primary available

quantitative data pertains to its physical and chemical properties as listed in the table above.
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Ketohakonanol is a commercially available synthetic compound with a proposed role in the

modulation of fatty acid oxidation. While its basic chemical properties are known, the specifics

of its discovery, the "engineered microbial fermentation" process used for its synthesis, and

detailed experimental data on its biological activity are not disclosed in the public domain.

Further research and publication by the originators of this compound would be necessary to

provide a more in-depth technical understanding. Researchers interested in this compound are

advised to consult directly with suppliers for any additional available information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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